Cas no 1250187-72-4 (1-(2-chloropyridin-3-yl)methyl-4-methylpiperazine)

• Product Name: 1-(2-chloropyridin-3-yl)methyl-4-methylpiperazine
• CAS No: 1250187-72-4
• MF: C₁₁H₁₆ClN₃
• MW: 225.717841148376
• CID: 5701412
• PubChem ID: 62470542
• Update Time: 2023-11-24

1-(2-chloropyridin-3-yl)methyl-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(2-chloro-3-pyridinyl)methyl]-4-methyl-
• 1-((2-Chloropyridin-3-yl)methyl)-4-methylpiperazine
• SCHEMBL19561794
• 1-[(2-chloropyridin-3-yl)methyl]-4-methylpiperazine
• CS-0301039
• AKOS011758841
• 1250187-72-4
• EN300-1196695
• 1-(2-chloropyridin-3-yl)methyl-4-methylpiperazine

• Inchi： 1S/C11H16ClN3/c1-14-5-7-15(8-6-14)9-10-3-2-4-13-11(10)12/h2-4H,5-9H2,1H3
• InChI Key： ZVSUEBWFOQZDMX-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CN=C2Cl)CCN(C)CC1

Computed Properties

• Exact Mass: 225.1032752g/mol
• Monoisotopic Mass: 225.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 19.4Ų

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 325.1±37.0 °C(Predicted)
• pka: 7.43±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines